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Compound of Interest

Compound Name: 4-Ethylhexanenitrile

Cat. No.: B15324066

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of 4-Ethylhexanenitrile. Due to the limited availability of experimentally determined
data in public-access literature and databases, this guide presents computed properties
sourced from computational chemistry databases. Furthermore, it outlines standardized
experimental protocols for the determination of key physicochemical parameters, offering a
foundational methodology for laboratory investigation of this and similar organic nitrile
compounds.

Core Physicochemical Data

The following table summarizes the computed physicochemical properties of 4-
Ethylhexanenitrile. It is critical to note that these values are predictions based on
computational models and have not been experimentally verified.[1]
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Property Value Source

IUPAC Name 4-ethylhexanenitrile PubChem
CAS Number 82598-77-4 PubChem
Molecular Formula CsHisN PubChem
Molecular Weight 125.21 g/mol PubChem
Canonical SMILES CCC(CC)CCC#N PubChem

InChl=1S/C8H15N/c1-3-8(4-
InChl PubChem
2)6-5-7-9/h8H,3-6H2,1-2H3

XHUWROVEEFXLID-

InChlKey PubChem
UHFFFAOYSA-N
XLogP3-AA (LogP) 2.7 PubChem
Topological Polar Surface Area  23.8 A2 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor
1 PubChem
Count
Rotatable Bond Count 4 PubChem

Note: Boiling point, melting point, density, and solubility data for 4-Ethylhexanenitrile are not
readily available from experimental sources and have not been reported as computed values in
the searched databases.

Experimental Protocols for Physicochemical
Characterization

The following sections detail standardized laboratory procedures for determining the key
physicochemical properties of a liquid organic compound such as 4-Ethylhexanenitrile.

Determination of Boiling Point
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The boiling point of a liquid is a fundamental physical property that can be determined using
several methods, including the Thiele tube method, which is suitable for small sample volumes.

Thiele Tube Method:

Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed
into a small test tube or a Durham tube. A capillary tube, sealed at one end, is then inverted
and placed into the liquid in the test tube.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed into a Thiele tube containing a high-
boiling point liquid, such as mineral oil or silicone oil.

Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner or a micro-
burner. The design of the Thiele tube promotes convection currents, ensuring uniform
heating of the oil bath.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the
inverted capillary tube. Heating is continued until the bubbling is rapid and continuous.

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed
to cool. The boiling point is the temperature at which the liquid is drawn back into the
capillary tube. This process should be repeated to ensure accuracy.

Determination of Density

The density of a liquid can be accurately determined by measuring the mass of a known
volume of the substance.

Procedure:

» Tare the Balance: Place a clean, dry volumetric flask (e.g., 5 or 10 mL) on an analytical
balance and tare the balance to zero.

¢ Measure the Volume: Carefully fill the volumetric flask with the liquid sample up to the
calibration mark. Ensure the meniscus is read at eye level.
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e Measure the Mass: Place the filled volumetric flask on the tared analytical balance and
record the mass of the liquid.

o Calculate Density: The density is calculated by dividing the mass of the liquid by its volume
(p = m/V). The measurement should be performed at a recorded temperature, as density is
temperature-dependent.

Determination of Melting Point

For solid organic compounds, the melting point is a crucial indicator of purity. While 4-
Ethylhexanenitrile is expected to be a liquid at room temperature, this protocol is included for
broader applicability.

Capillary Method:

o Sample Preparation: A small amount of the finely powdered solid organic compound is
packed into a capillary tube, which is sealed at one end.

o Apparatus Setup: The capillary tube is attached to a thermometer, and the assembly is
placed in a melting point apparatus (e.g., a Thiele tube with a heating oil or an electrically
heated block).

e Heating: The apparatus is heated slowly and steadily.

e Melting Point Range: The temperature at which the first drop of liquid appears and the
temperature at which the entire solid has melted are recorded. This range is the melting point
of the compound. A narrow melting point range is indicative of a pure substance.

Determination of Solubility

The solubility of an organic compound in various solvents provides insights into its polarity and
potential intermolecular interactions.

Qualitative Solubility Testing:

¢ Solvent Selection: A range of solvents with varying polarities should be selected, such as
water, ethanol, acetone, diethyl ether, and hexane.
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e Procedure: In a series of small test tubes, add a small, measured amount of 4-
Ethylhexanenitrile (e.g., 0.1 mL). To each test tube, add a measured amount of a different
solvent (e.g., 1 mL), starting with the least polar solvent.

o Observation: After each addition, the mixture is agitated and observed for dissolution. The
compound is classified as soluble if it forms a homogeneous solution. The results are
recorded as soluble, partially soluble, or insoluble for each solvent.

Logical Workflow for Characterization

The following diagram illustrates a typical workflow for the synthesis and subsequent
characterization of a novel liquid organic compound like 4-Ethylhexanenitrile.
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Workflow for Synthesis and Characterization

This workflow begins with the chemical synthesis of the target compound, followed by standard
workup procedures to isolate the crude product.[2][3] Purification, typically through distillation
for a liquid compound, is then performed. The purified compound subsequently undergoes a
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series of characterization experiments. Physicochemical properties such as boiling point,
density, and solubility are determined.[4][5] Spectroscopic techniques, including Gas
Chromatography-Mass Spectrometry (GC-MS) for purity assessment and molecular weight
determination, Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation,
and Infrared (IR) spectroscopy for functional group identification, are employed to fully
characterize the synthesized molecule.[4][6][7][8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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